Cas no 168910-32-5 (5-(4-Tolylthio)-2,4-diaminoquinazoline)

• Product Name: 5-(4-Tolylthio)-2,4-diaminoquinazoline
• CAS No: 168910-32-5
• MF: C₁₅H₁₄N₄S
• MW: 282.363461017609
• CID: 824994
• PubChem ID: 446245
• Update Time: 2025-05-24

5-(4-Tolylthio)-2,4-diaminoquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-(4-Tolylthio)-2,4-diaminoquinazoline
• 5-(4-methylphenyl)sulfanylquinazoline-2,4-diamine
• 5-(4-Tolylthio)-2,4-
• TQ4
• 5-[(4-Methylphenyl)thio]-
• DB-316893
• PD006321
• GW578
• 5-(p-tolylsulfanyl)quinazoline-2,4-diamine
• BRD-K90157399-001-01-1
• SR-01000634510-1
• 5-[(4-methylphenyl)sulfanyl]quinazoline-2,4-diamine, 2c
• 5-[(4-METHYLPHENYL)SULFANYL]-2,4-QUINAZOLINEDIAMINE
• 5-(4-Methylphenylthio)quinazoline-2,4-diamine
• BDBM18046
• MWP 01127;
• Q27095127
• 5-((4-methylphenyl)thio)-quinazoline 2,4-diamine, 1
• IDI1_015751
• J-010492
• DTXSID80332215
• PD040651
• Oprea1_160965
• CHEMBL83547
• 5-[(4-Methylphenyl)thio]-2,4-quinazolinediamine
• 5-(p-Tolylthio)quinazoline-2,4-diamine
• DB04306
• 5-[(4-methylphenyl)sulfanyl]quinazoline-2,4-diamine
• HMS3604M19
• SCHEMBL2126685
• Maybridge3_004364
• NS00068244
• CCG-44692
• 168910-32-5
• HMS1443G08

• Inchi： 1S/C15H14N4S/c1-9-5-7-10(8-6-9)20-12-4-2-3-11-13(12)14(16)19-15(17)18-11/h2-8H,1H3,(H4,16,17,18,19)
• InChI Key： UOJFGEAPSYQDIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=CC=CC2C1=C(N)N=C(N)N=2

Computed Properties

• Exact Mass: 282.09400
• Monoisotopic Mass: 282.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 104.58000
• LogP: 3.11400

Additional information on 5-(4-Tolylthio)-2,4-diaminoquinazoline

Introduction to 5-(4-Tolylthio)-2,4-diaminoquinazoline (CAS No. 168910-32-5)

5-(4-Tolylthio)-2,4-diaminoquinazoline, identified by its Chemical Abstracts Service (CAS) number 168910-32-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinazoline family, a scaffold widely recognized for its biological activity and pharmacological potential. The presence of both amino and thioether functional groups in its structure imparts unique reactivity and binding properties, making it a valuable candidate for further exploration in drug discovery.

The structural motif of 5-(4-tolylthio)-2,4-diaminoquinazoline consists of a six-membered aromatic ring system fused with an amine group at the 2-position and another amine group at the 4-position, further substituted with a thioether linkage at the 5-position. The 4-tolylthio moiety, derived from toluene via sulfur substitution, introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This structural feature has garnered interest among researchers due to its potential to enhance binding affinity and selectivity in therapeutic applications.

In recent years, quinazoline derivatives have been extensively studied for their diverse pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties. The dual presence of amino groups in 5-(4-tolylthio)-2,4-diaminoquinazoline suggests potential roles as kinase inhibitors or scaffolds for enzyme-targeted drug design. Specifically, quinazoline-based compounds have shown promise in inhibiting tyrosine kinases, which are pivotal in signal transduction pathways associated with various diseases.

Current research highlights the importance of optimizing quinazoline derivatives to improve their pharmacokinetic profiles and reduce off-target effects. The thioether group in 5-(4-tolylthio)-2,4-diaminoquinazoline offers a versatile platform for chemical modifications, enabling the synthesis of analogs with tailored biological activities. For instance, modifications at the 3-position or 6-position of the quinazoline core can introduce additional functional groups to enhance solubility or metabolic stability.

One notable area of investigation involves the use of 5-(4-tolylthio)-2,4-diaminoquinazoline as a precursor in the development of small-molecule inhibitors targeting aberrant signaling pathways in cancer cells. Preclinical studies have demonstrated that quinazoline derivatives can disrupt oncogenic signaling by inhibiting key enzymes such as Janus kinases (JAKs) or signal transducer and activator of transcription (STAT) proteins. The amino groups provide multiple sites for hydrogen bonding interactions with protein targets, while the thioether moiety can engage in sulfur-based coordination or redox-sensitive mechanisms.

The synthesis of 5-(4-tolylthio)-2,4-diaminoquinazoline typically involves multi-step organic transformations starting from commercially available precursors like 2-amino-4-hydroxyquinazoline. The introduction of the 4-tolylthio group is often achieved through nucleophilic substitution reactions or cross-coupling methodologies. Advanced synthetic techniques such as palladium-catalyzed aryl-sulfur bond formations have been employed to achieve high yields and regioselectivity in constructing the desired scaffold.

In terms of pharmacological evaluation, 5-(4-tolylthio)-2,4-diaminoquinazoline has been assessed for its ability to modulate enzyme activity and cellular responses. In vitro assays have revealed potential inhibitory effects on certain kinases and transcription factors relevant to cancer progression. Additionally, structural analogs derived from this compound have shown promising results in preclinical models by attenuating inflammatory responses or inhibiting viral replication.

The role of computational chemistry in designing novel quinazoline derivatives cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and optimize lead compounds like 5-(4-tolylthio)-2,4-diaminoquinazoline for improved efficacy. By leveraging virtual screening platforms, researchers can rapidly identify promising candidates for experimental validation, thereby accelerating the drug discovery pipeline.

Future directions in the study of 5-(4-tolylthio)-2,4-diaminoquinazoline may focus on exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. The compound's ability to interact with multiple biological targets suggests broad therapeutic applications beyond oncology. Furthermore, investigating its mechanism of action at a molecular level could uncover novel insights into disease pathogenesis and therapeutic strategies.

Overall,5-(4-tolylthio)-2,4-diaminoquinazoline (CAS No. 168910-32-5) represents a compelling example of how structural diversity within quinazoline derivatives can lead to innovative pharmaceutical solutions. Its unique combination of functional groups positions it as a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.